Cas no 5439-32-7 (Acetamide,2-bromo-N-hexyl-)

Acetamide,2-bromo-N-hexyl- structure
Acetamide,2-bromo-N-hexyl- structure
Product Name:Acetamide,2-bromo-N-hexyl-
CAS No:5439-32-7
MF:C8H16BrNO
MW:222.122741699219
CID:386747
PubChem ID:225547
Update Time:2025-04-19

Acetamide,2-bromo-N-hexyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-bromo-N-hexyl-
    • AC1LASPZ
    • Acetic acid, bromo-, heptyl ester
    • AG-E-38648
    • Bromessigsaeure-heptylester
    • Brom-essigsaeure-hexylamid
    • bromo-acetic acid hexylamide
    • Bromoacetic acid, heptyl ester
    • CTK0E1711
    • heptyl bromoacetate
    • N-Hexyl-bromacetamid
    • 2-bromo-n-hexylacetamide
    • NSC15096
    • DTXSID60969503
    • NSC-15096
    • 2-Bromo-N-hexylethanimidic acid
    • 5439-32-7
    • AKOS012991894
    • SCHEMBL14621023
    • Inchi: 1S/C8H16BrNO/c1-2-3-4-5-6-10-8(11)7-9/h2-7H2,1H3,(H,10,11)
    • InChI Key: AKLXGEYCFUSVDD-UHFFFAOYSA-N
    • SMILES: BrCC(NCCCCCC)=O

Computed Properties

  • Exact Mass: 221.04158
  • Monoisotopic Mass: 221.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.236
  • Boiling Point: 311.4°Cat760mmHg
  • Flash Point: 142.1°C
  • Refractive Index: 1.473
  • PSA: 29.1
  • LogP: 2.46870
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